Cas no 905444-63-5 (Piperidine, 4-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]-)

• Product Name: Piperidine, 4-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]-
• CAS No: 905444-63-5
• MF: C₁₉H₃₁N
• MW: 273.456145524979
• CID: 1950787
• PubChem ID: 57355652
• Update Time: 2025-04-21

Piperidine, 4-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]-
• 4-[3-(4-tert-butylphenyl)-2-methylpropyl]piperidine
• DTXSID00723242
• 905444-63-5
• SCHEMBL9596878

• Inchi： 1S/C19H31N/c1-15(14-17-9-11-20-12-10-17)13-16-5-7-18(8-6-16)19(2,3)4/h5-8,15,17,20H,9-14H2,1-4H3
• InChI Key： OIXRYAABHUGNMK-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)CC(C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 273.245649993Da
• Monoisotopic Mass: 273.245649993Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 12Ų